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Compound of Interest

4-Chloro-3,5-
Compound Name:
dinitrobenzotrifluoride

Cat. No.: B147460

Essential Safety and Handling Guide for 4-
Chloro-3,5-dinitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-Chloro-3,5-
dinitrobenzotrifluoride (CAS No. 393-75-9) to ensure the safety of laboratory personnel and
the proper management of this chemical. Adherence to these procedures is paramount for
minimizing risks and ensuring a safe research environment.

I. Chemical and Physical Properties

A summary of the key quantitative data for 4-Chloro-3,5-dinitrobenzotrifluoride is presented
in the table below for easy reference.
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Property Value

Molecular Formula C7H2CIF3N204

Molecular Weight 270.55 g/mol [1]

Appearance Yellow crystals[1]

Melting Point 50-55 °C (lit.)[2]

Flash Point 126 °C (258.8 °F) - closed cup
Solubility Insoluble in water[2]

Oral LD50 (rat) 930 mg/kgl3]

Dermal LD50 (rabbit) 161 mg/kg[3]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

4-Chloro-3,5-dinitrobenzotrifluoride is a hazardous substance that poses significant health
risks. It is classified as:

Fatal in contact with skin (Acute Toxicity, Dermal - Category 2)[3][4]

Harmful if swallowed (Acute Toxicity, Oral - Category 4)[3][4]

Causes serious eye irritation (Eye Irritation - Category 2)[3][4]

Causes skin irritation (Skin Irritation - Category 2)[3][4]

Due to these hazards, the following personal protective equipment is mandatory when handling
this chemical:

e Hand Protection: Viton gloves are recommended.[1] An alternative is to wear Viton over latex
gloves.[1] Always inspect gloves prior to use and use proper glove removal technique to
avoid skin contact.[5]
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» Respiratory Protection: When weighing or diluting the neat chemical, a NIOSH-approved
half-face respirator with an organic vapor/acid gas cartridge and a dust/mist filter (type P2 or
N95) is required.[1][2]

o Eye and Face Protection: Chemical safety goggles and a face shield are necessary to
protect against splashes and dust.

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

[7]

lll. Operational Plan for Safe Handling

Follow these step-by-step procedures to ensure the safe handling of 4-Chloro-3,5-
dinitrobenzotrifluoride in a laboratory setting.

A. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[8]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Gather all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment and reagents before handling the chemical to minimize the
duration of exposure.

Have appropriate spill cleanup materials readily available.

B. Handling:

Don all required PPE before entering the designated handling area.

Carefully weigh the solid chemical, avoiding the creation of dust.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Avoid all contact with skin, eyes, and clothing.[4][9]
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e Do not eat, drink, or smoke in the handling area.[9]
e Wash hands thoroughly after handling, even if gloves were worn.[3]
C. In Case of Exposure:

o Skin Contact: Immediately flush the affected skin with large amounts of water while removing
contaminated clothing.[1] Wash the affected area thoroughly with soap and water.[1] Seek
immediate medical attention.[4][9]

o Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[3][4]
Remove contact lenses, if present and easy to do so. Continue rinsing and seek immediate
medical attention.[3][4]

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3][4] Never give anything by
mouth to an unconscious person.[5] Seek immediate medical attention.[3][4]

IV. Disposal Plan

Proper disposal of 4-Chloro-3,5-dinitrobenzotrifluoride and its waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

A. Chemical Waste:

e 4-Chloro-3,5-dinitrobenzotrifluoride should not be disposed of with household garbage or
allowed to enter the sewage system.[3]

e Collect all waste containing this chemical in a designated, properly labeled, and sealed
container.

» Dispose of the chemical waste through a licensed professional waste disposal service.[5]
Some sources suggest disposal in a chemical incinerator equipped with an afterburner and
scrubber.[5]

o Always follow local, state, and federal regulations for hazardous waste disposal.[6]
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B. Contaminated PPE:

o Contaminated gloves, lab coats, and other disposable PPE must be disposed of as

hazardous waste.[5]
o Place all contaminated PPE in a designated, sealed waste container for proper disposal.
o Take off immediately all contaminated clothing and wash it before reuse.[3][9]

V. Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-3,5-

dinitrobenzotrifluoride.
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Workflow for Safe Handling of 4-Chloro-3,5-dinitrobenzotrifluoride
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Caption: Safe handling workflow for 4-Chloro-3,5-dinitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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